Cas no 170632-15-2 (2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester)

2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester is a furan-based ester derivative characterized by the presence of a 4-methylbenzoyl substituent. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex heterocyclic systems or functionalized furan derivatives. The methyl ester group enhances solubility in organic solvents, facilitating its use in various reactions. The 4-methylbenzoyl moiety may contribute to specific reactivity patterns, such as electrophilic aromatic substitution or conjugation effects. Its structural features make it a candidate for applications in pharmaceutical or materials research, where furan derivatives are often employed for their versatile chemical properties.

2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester structure

170632-15-2 structure

Product Name:2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester

CAS No:170632-15-2

MF:C₁₄H₁₂O₄

MW:244.242684364319

CID:1352844

PubChem ID:10879343

Update Time:2025-08-02

2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester
- Methyl 5-(4-methylbenzoyl)furan-2-carboxylate
- 5-(4-Methyl-benzoyl)-furan-2-carboxylic acid methyl ester
- AKOS020195145
- 170632-15-2
- SCHEMBL7392988
- Methyl5-(4-methylbenzoyl)furan-2-carboxylate
- Inchi： 1S/C14H12O4/c1-9-3-5-10(6-4-9)13(15)11-7-8-12(18-11)14(16)17-2/h3-8H,1-2H3
- InChI Key： YIWCERMEGOHSDE-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC=C1C(C1C=CC(C)=CC=1)=O

Computed Properties

Exact Mass: 244.07356
Monoisotopic Mass: 244.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 56.5Å²

Experimental Properties

PSA: 56.51

2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM507858-1g	Methyl5-(4-methylbenzoyl)furan-2-carboxylate	170632-15-2	97%	1g	$446	2023-02-02

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Additional information on 2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester

Compound CAS No. 170632-15-2: 2-Furancarboxylic Acid, 5-(4-Methylbenzoyl)-, Methyl Ester

The compound CAS No. 170632-15-2, also known as 2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester, is a chemically synthesized organic compound with a unique structure that combines a furan ring, a benzoyl group, and a methyl ester functional group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. Its structure is characterized by a fused aromatic system and an ester functionality, which makes it versatile for further chemical modifications and reactions.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry. The furan ring in this compound is known for its ability to participate in hydrogen bonding and π-π interactions, which are critical for drug-receptor interactions. Additionally, the 4-methylbenzoyl group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. The methyl ester group further contributes to the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many bioactive compounds. For instance, the compound has been employed as a building block in the synthesis of antitumor agents and anti-inflammatory drugs. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, has made it a valuable tool in organic synthesis.

In terms of synthesis, this compound can be prepared through a multi-step process involving Friedel-Crafts acylation and subsequent esterification reactions. The synthesis pathway is designed to maximize yield while maintaining the integrity of the furan ring and other functional groups. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving product purity.

From an environmental perspective, this compound exhibits moderate biodegradability under aerobic conditions. Studies have shown that its degradation pathways involve oxidative cleavage of the benzoyl group and hydrolysis of the ester functionality. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, CAS No. 170632-15-2 (2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester) is a versatile compound with significant potential in various chemical industries. Its unique structure and reactivity make it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing modern chemistry.